4-cyano-N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)benzamide

• IUPAC Name: 4-cyano-N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]benzamide
• InChI: InChI=1S/C16H16N2O3/c1-10-7-14(11(2)21-10)15(19)9-18-16(20)13-5-3-12(8-17)4-6-13/h3-7,15,19H,9H2,1-2H3,(H,18,20)
• InChI Key: RNYWGZKLSOOKRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(CNC(=O)C2=CC=C(C=C2)C#N)O
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol

Description

4-cyano-N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)benzamide, also known as DMFBA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. DMFBA is a derivative of benzamide and has a cyano group and a furan ring, which make it a unique compound for various scientific studies.

Scientific Research Applications

Direct Cyanation Methods

One research area involves the development of direct cyanation methods for heteroarenes, such as indoles and benzofurans, using N,N-dimethylformamide (DMF) as both the solvent and reagent. This process offers an alternative route for preparing aryl nitriles, highlighting the versatility of cyano groups in synthetic chemistry (Ding & Jiao, 2011).

Synthesis of Solvatochromic Fluorophores

Research into solvatochromic fluorophores based on D-pi-A molecular systems involves the synthesis of compounds that exhibit changes in their optical properties in response to solvent polarity. This includes studies on the synthesis of styryl dyes with furan rings and cyano groups, which demonstrate positive solvatochromism effects and potential applications as molecular sensors (Son et al., 2010).

Hydrogenation Catalysts

Another significant area of research involves the use of palladium on carbon nitride as a catalyst for the hydrogenation of aromatic compounds to produce intermediates like cyclohexanone under mild conditions. This showcases the role of catalysis in the efficient and selective transformation of functional groups, such as the conversion of phenols to valuable chemical intermediates (Wang et al., 2011).

Benzofuran Derivatives Synthesis

The synthesis of benzofuran derivatives from natural precursors like visnagin and khellin involves complex reactions leading to various biologically active compounds. These pathways illustrate the utility of furan and benzofuran scaffolds in medicinal chemistry and drug discovery (Keshk, 2004).

Novel Cycloimidazole Nucleosides

Research on the synthesis of novel cycloimidazole nucleosides through reactions of amines with specific precursors demonstrates the intricate chemistry involved in creating nucleoside analogues, which are of interest for their potential biological activities (Okutsu & Yamazaki, 1976).